Cas no 1421458-71-0 (N'-(3-chloro-4-methoxyphenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]ethanediamide)

• Product Name: N'-(3-chloro-4-methoxyphenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]ethanediamide
• CAS No: 1421458-71-0
• MF: C₁₈H₂₁ClN₂O₅
• MW: 380.822744131088
• CID: 5824130
• PubChem ID: 71804605
• Update Time: 2025-10-21

N'-(3-chloro-4-methoxyphenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methoxyphenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]oxamide
• N'-(3-chloro-4-methoxyphenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]ethanediamide
• F6416-8858
• AKOS024556843
• 1421458-71-0
• VU0548723-1
• N1-(3-chloro-4-methoxyphenyl)-N2-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)oxalamide

• Inchi： 1S/C18H21ClN2O5/c1-10-8-13(11(2)26-10)15(22)6-7-20-17(23)18(24)21-12-4-5-16(25-3)14(19)9-12/h4-5,8-9,15,22H,6-7H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key： OQUQTFSQEPFIMZ-UHFFFAOYSA-N
• SMILES： C(NCCC(C1C=C(C)OC=1C)O)(=O)C(NC1=CC=C(OC)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 380.1138995g/mol
• Monoisotopic Mass: 380.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-4-methoxyphenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]ethanediamide

N'-(3-chloro-4-methoxyphenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]ethanediamide: A Comprehensive Overview

The compound N'-(3-chloro-4-methoxyphenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]ethanediamide, with the CAS registry number 1421458-71-0, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of ethanediamides and features a unique combination of aromatic, aliphatic, and hydroxyl functional groups, making it a promising candidate for various biomedical applications.

Structurally, the molecule consists of two main components: the 3-chloro-4-methoxyphenyl group and the 2,5-dimethylfuran-3-yl group. The 3-chloro-4-methoxyphenyl group introduces aromaticity with electron-withdrawing chloro and electron-donating methoxy substituents, which can influence pharmacokinetics and bioavailability. The 2,5-dimethylfuran-3-yl group, on the other hand, adds a fused cyclic ether system that may contribute to enhanced stability and targeting properties.

Recent studies have highlighted the potential of this compound in anticancer drug development. Its unique structure allows for selective binding to tumor-associated proteins, making it a candidate for targeted therapies. Furthermore, the hydroxyl group at position 3 of the propyl chain may facilitate prodrug formation, enhancing its solubility and bioavailability.

In terms of synthesis, this compound can be synthesized via a multi-step process involving Friedel-Crafts alkylation and nucleophilic aromatic substitution. The use of dimethyl sulfate as an alkylating agent has been reported in recent literature to achieve high yields, though optimization studies are ongoing to improve reaction efficiency.

Pharmacologically, this compound exhibits anti-inflammatory activity, likely due to its ability to inhibit cyclooxygenase (COX) enzymes. Preclinical trials have shown promising results in reducing inflammation in animal models of arthritis, suggesting potential use in rheumatology. Additionally, preliminary studies indicate antimicrobial properties, with particular efficacy against gram-positive bacteria.

One of the most exciting aspects of this compound is its application in personalized medicine. Its structure allows for easy modification via click chemistry, enabling researchers to tailor it for specific therapeutic needs. For instance, incorporating polyethylene glycol (PEG) chains has been proposed to enhance its circulation time and reduce immunogenicity.

Recent advancements in machine learning algorithms have also been applied to study the properties of this compound. Predictive models suggest that it may act as a modulator of histone acetylation, potentially offering new avenues for treating epigenetic disorders such as cancer and neurodegenerative diseases.

Despite its promising potential, challenges remain in optimizing its pharmacokinetics. Issues such as hepatotoxicity and metabolite stability need to be addressed before it can be considered for clinical trials. Ongoing research is focused on identifying bioisosters that retain the core structure while improving safety profiles.

In conclusion, N'-(3-chloro-4-methoxyphenyl)-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]ethanediamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its versatile properties, positions it as a valuable tool in drug discovery. As research continues to unravel its full potential, this compound may pave the way for innovative therapies across various biomedical domains.